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Compound of Interest

Compound Name: boron;chromium

CAS No.: 12006-79-0

Cat. No.: B1582532 Get Quote

Executive Summary
In the field of transition metal diborides, Titanium Diboride (TiB₂) and Chromium Diboride (CrB₂)

represent two dominant classes of ceramic coatings, sharing the same AlB₂-type hexagonal

crystal structure but diverging significantly in functional performance.

Select Ti-B Based Coatings when the primary requirement is extreme hardness (>35 GPa)

and non-affinity to aluminum. It is the industry standard for machining non-ferrous alloys.

Select Cr-B Based Coatings when the application demands superior environmental stability

(oxidation resistance >1000°C) and corrosion resistance in aggressive media. It functions as

a robust barrier coating where TiB₂ would fail due to oxidation or porosity.

Scientific Foundation: Structural & Phase
Characteristics[1][2]
Both systems crystallize in the hexagonal C32 structure (space group P6/mmm), characterized

by alternating layers of metal and boron atoms.
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Feature TiB₂ System CrB₂ System

Crystal Structure Hexagonal (AlB₂ type) Hexagonal (AlB₂ type)

Lattice Parameters
Å,

Å

Å,

Å

Bonding Nature

Mixed covalent/ionic/metallic.

Strong Ti-B covalent bonds

contribute to extreme

hardness.

Similar mixed bonding, but

slightly weaker metal-boron

covalency compared to Ti-B,

resulting in marginally lower

intrinsic hardness.

Microstructure (PVD)

Tendency for columnar growth;

often over-stoichiometric (B/Ti

> 2) in sputtering, leading to

tissue-phase hardening.

Dense nanocolumnar

structure; often exhibits strong

(0001) texture in magnetron

sputtering.

Mechanical Performance Analysis
Hardness and Elastic Modulus
TiB₂ is intrinsically harder due to higher bond energy density. However, CrB₂ offers a more

balanced modulus-to-hardness ratio, potentially offering better toughness in specific tribological

contacts.

Table 1: Comparative Mechanical Properties (PVD Sputtered Films)
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Property Ti-B Based (TiB₂) Cr-B Based (CrB₂)
Causality /
Mechanism

Nano-Hardness (

)
30 – 45 GPa

20 – 30 GPa (up to 45

GPa in superhard

phases)

Ti-B bonds are shorter

and stiffer. Excess

boron in TiB

films creates a "tissue

phase" that blocks

dislocation motion.

Young's Modulus (

)
400 – 550 GPa 300 – 360 GPa

High stiffness of TiB₂

can lead to brittle

fracture if substrate

support is insufficient.

Ratio ~0.08 - 0.10 ~0.08 - 0.12

Indicator of elastic

strain to failure.

Similar range, but

CrB₂ often shows

better compliance.

Fracture Toughness

Low (

~3-4 MPa

m

)

Moderate (

~4-6 MPa

m

)

CrB₂ films often

exhibit a denser, less

porous structure

which mitigates crack

propagation.

Tribological Behavior[3][4][5][6]
Ti-B: Exhibits a friction coefficient (COF) of ~0.5–0.8. Its "killer application" is the lack of

chemical affinity to aluminum, preventing built-up edge (BUE) formation during machining.

Cr-B: COF is typically 0.4–0.6. In humid environments, Cr-B can form boric acid (

) surface layers via reaction with moisture, acting as a solid lubricant and lowering friction.

Environmental Stability: The Critical Differentiator
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This is where the two coatings diverge most sharply.

Oxidation Resistance[2][7][8][9]
Ti-B Failure Mode: Upon heating >600°C, TiB₂ oxidizes to form

and

.

is porous and non-protective, allowing rapid oxygen diffusion to the substrate.

evaporates at high temperatures (

), leaving a skeletal

structure that crumbles.

Cr-B Superiority: CrB₂ oxidizes to form

and

. The

(chromia) scale is dense, adherent, and thermodynamically stable, effectively blocking
oxygen transport up to 1000–1200°C.

Corrosion Resistance
In electrochemical tests (e.g., 3.5% NaCl), Cr-B coatings consistently show lower corrosion

current densities (

) and higher polarization resistance (

). The formation of a passive chromia layer protects the underlying substrate, whereas TiB₂
coatings often suffer from localized pitting due to their columnar boundaries and less stable
oxide passivation.

Experimental Protocols
To ensure reproducibility, the following protocols for Magnetron Sputtering are recommended.

These are self-validating systems: if the diagnostic metrics (XRD/Nanoindentation) do not
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match the expected range, the deposition parameters (Bias/Pressure) must be adjusted.

Deposition Workflow (DC Magnetron Sputtering)
Objective: Deposit stoichiometric, dense coatings on WC-Co or Silicon substrates.

Substrate Preparation:

Ultrasonic cleaning: Acetone (15 min)

Ethanol (15 min)

DI Water.

In-situ Etching: Ar+ ion etching at -500V bias for 20 min to remove native oxides.

Deposition Parameters:

Parameter Ti-B Protocol Cr-B Protocol

Target Stoichiometric TiB₂ (99.9%) Stoichiometric CrB₂ (99.9%)

Base Pressure Torr Torr

Working Pressure 0.4 – 0.6 Pa (Ar) 0.4 – 0.6 Pa (Ar)

Substrate Temp 300 – 400°C
300 – 500°C (Promotes (0001)

texture)

Bias Voltage -60V to -100V -60V to -100V

Power Density 5 – 8 W/cm² 5 – 8 W/cm²

Validation Step:

XRD: Check for (0001) texture (CrB₂) or (101)/(001) mixed texture (TiB₂).

Nanoindentation: Perform 20 indents at <10% film thickness.

Pass Criteria (TiB₂):
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GPa.[1]

Pass Criteria (CrB₂):

GPa.[2][3][1][4]

Visualization of Logic & Workflow

Select Application Requirement Operating Temp > 600°C?

Corrosive Environment?No Select Cr-B Based Coating
(Cr2O3 Passivation)Yes

Machining Aluminum?

No

Yes (Acidic/Saline)

Select Ti-B Based Coating
(High Hardness/Low Affinity)

Yes
No (General Wear)

Click to download full resolution via product page

Figure 1: Decision logic for selecting between Cr-B and Ti-B based coatings based on

environmental and tribological constraints.
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Figure 2: Generalized magnetron sputtering workflow for transition metal diboride coatings.

Conclusion
The choice between Cr-B and Ti-B is a trade-off between mechanical intensity and chemical

stability.

Ti-B is the superior choice for cold-work applications involving abrasive wear or aluminum

adhesion, where its extreme hardness and chemical inertness to Al are paramount.
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Cr-B is the definitive choice for hot-work applications or corrosive environments, where its

ability to form a self-healing, dense oxide scale prevents catastrophic failure.

Future research is increasingly focusing on ternary systems (Ti-Cr-B) to harvest the hardness

of Ti and the oxidation resistance of Cr, creating a "best of both worlds" hybrid coating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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